BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
1,3-Dibromobutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dibromobutane

Cat. No.: B089751

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the boiling and melting points of
1,3-dibromobutane (CAS No. 107-80-2), a key intermediate in the synthesis of various organic
compounds, including pharmaceuticals and agrochemicals.[1][2] The document outlines its key
physical properties and details the standard experimental methodologies for their
determination.

Physicochemical Data Summary

1,3-Dibromobutane is a clear, colorless liquid at room temperature with a characteristic heavy
bromine odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents like ethanol
and ether.[1] The key thermal properties are summarized below.

Table 1: Physical Properties of 1,3-Dibromobutane
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Property Value Source(s)
Boiling Point 175 °C [31[41[5]1(6][ 7]
177-178 °C [1]

173-176 °C [8]

Melting Point -30 °C [1]

-25.98 °C (estimate) [4]

Molecular Formula CaHsBr2 [1]8]
Molecular Weight 215.91 g/mol [5]

Density ~1.8 g/mL at 25 °C [3114]

Experimental Protocols

The determination of boiling and melting points are fundamental procedures for verifying the
identity and purity of a chemical substance.[9][10] Impurities typically cause a depression of the
melting point and an increase in the boiling point range.[10][11]

The melting point is the temperature at which a substance transitions from a solid to a liquid
state.[9] A common and effective method involves using a capillary tube within a calibrated
heating apparatus.

Methodology: Capillary Method using a Heating Bath

e Sample Preparation: A small amount of the solidified 1,3-dibromobutane (achieved by
cooling below its melting point) is finely powdered. The open end of a capillary tube is tapped
into the sample, and the tube is gently tapped on a hard surface to pack the solid into the
closed end, aiming for a sample height of approximately 2-3 mm.[10][12]

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then immersed in a heating
bath, such as an oil bath or a dedicated melting point apparatus (e.g., a Mel-Temp
apparatus).[9][10]
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» Heating and Observation: The bath is heated slowly, at a rate of approximately 1-2°C per
minute, as the temperature approaches the expected melting point.[10][12]

» Data Recording: Two temperatures are recorded to define the melting range:
o Ti: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the last crystal of the solid melts completely. A sharp melting
range (typically 0.5-1.5°C) is indicative of a pure compound.[9][10]

The boiling point is the temperature at which the vapor pressure of a liquid equals the external
pressure exerted on its surface, leading to the formation of vapor within the bulk of the liquid.[9]
[11]

Methodology: Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of small
quantities of a liquid.[13]

Sample Preparation: Approximately 0.5 mL of 1,3-dibromobutane is placed into a small test
tube or a Durham tube.[13]

o Capillary Inversion: A standard melting point capillary tube is sealed at one end. The tube is
then placed into the liquid sample with the open end down.

o Apparatus Setup: The sample tube is attached to a thermometer with a rubber band,
ensuring the sample is aligned with the thermometer bulb. The entire assembly is placed into
a Thiele tube containing a high-boiling-point liquid (e.g., mineral oil), with the sample
positioned near the middle of the oil.[13]

e Heating and Observation: The side arm of the Thiele tube is gently and continuously heated
with a burner. This design promotes uniform heat circulation.[13] As the temperature rises,
air trapped in the capillary tube will bubble out.

o Data Recording: Heating continues until a continuous and rapid stream of bubbles emerges
from the capillary tip. The heat source is then removed. The liquid will begin to cool, and the
bubbling will slow. The exact temperature at which the liquid is drawn back into the capillary
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tube is recorded as the boiling point.[13] This occurs when the external pressure equals the
vapor pressure of the liquid.

Visualized Experimental Workflow

The following diagram illustrates the logical steps for determining the boiling point of 1,3-
dibromobutane using the Thiele tube method.
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Prepare Sample:
Fill small tube with 1,3-Dibromobutane

Insert inverted
capillary tube

Assemble Apparatus:
Attach tube to thermometer
and place in Thiele tube

Heat Thiele tube side arm gently

Observe for a rapid,
continuous stream of bubbles

Remove heat source and allow to cool

Watch for liquid entering capillary tube

Record temperature
as the boiling point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Thiele Tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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